N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-isopropyloxalamide

• IUPAC Name: N-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N'-propan-2-yloxamide
• InChI: InChI=1S/C21H27FN4O3/c1-15(2)24-21(28)20(27)23-14-18(19-4-3-13-29-19)26-11-9-25(10-12-26)17-7-5-16(22)6-8-17/h3-8,13,15,18H,9-12,14H2,1-2H3,(H,23,27)(H,24,28)
• InChI Key: ZPEGYBHYWYXDTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C(=O)NCC(C1=CC=CO1)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C21H27FN4O3
• Molecular Weight: 402.5 g/mol

Description

N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-isopropyloxalamide is a useful research compound. Its molecular formula is C21H27FN4O3 and its molecular weight is 402.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study presented the design, synthesis, and pharmacological evaluation of novel derivatives, highlighting their potential antidepressant and antianxiety activities. These compounds underwent rigorous synthetic processes, leading to significant findings in behavioral tests, suggesting their utility in treating depression and anxiety (J. Kumar et al., 2017).

Neuroimaging Applications

Another research focus is on neuroimaging, where compounds with structural similarities to the mentioned compound were developed as potential PET tracers for the serotonin 5-HT(1A) receptors. These studies indicate the potential of such compounds in neuroimaging for neuropsychiatric disorders, providing insights into brain function and the pathophysiology of mental health conditions (Gonzalo García et al., 2014).

Antimicrobial Activity

Research has also explored the antimicrobial properties of related compounds. For instance, derivatives were synthesized and evaluated for their antibacterial efficacy against a spectrum of Gram-positive and Gram-negative bacteria. This research suggests the potential of such compounds in developing new antimicrobial agents to combat resistant bacterial strains (A. Foroumadi et al., 2007).

Neuroinflammation Imaging

A novel approach involved developing a ligand for PET imaging of the colony-stimulating factor 1 receptor (CSF1R), highlighting its role in neuroinflammation and neurodegenerative diseases like Alzheimer’s. This development underscores the utility of structurally related compounds in imaging studies focused on inflammation and its role in neurodegeneration (H. Lee et al., 2022).

Dopamine Uptake Inhibition

The synthesis and scale-up of GBR-12909, a dopamine uptake inhibitor, were detailed, emphasizing the importance of such compounds in studying and potentially treating disorders related to dopamine dysregulation. This research highlights the pharmaceutical potential of these compounds in neurological and psychiatric disorders (M. Ironside et al., 2002).